A novel 3D 10-fold interpenetrated homochiral coordination polymer: large spontaneous polarization, dielectric loss and emission studies†

CrystEngComm Pub Date: 2014-01-29 DOI: 10.1039/C3CE42628A

Abstract

A novel 3D acentric coordination polymer, {[Cd2(mpba)2(bpmp)2]·2H2O}n (1) was obtained from hydrothermal reaction of the ligand H2mpba = (S)-4,4′-(2-methylpiprazine-1,4-diyl)bis(methylene)dibenzoic acid and a pyridine-based co-ligand, 4-bis(4-pyridinylmethyl)piperazine (bpmp) with Cd(NO3)2·4H2O. The single crystal X-ray structure of 1 reveals that the complex comprises of a 4-connected dia topology with unusual 10 interpenetrating networks. Interestingly, complex 1 exhibits ferroelectric properties with an electric hysteresis loop, showing a remnant polarization (Pr) of ca. 2.01 μC cm−2 and a coercive field (Ec) of 11 kV cm−1. Permittivity measurements of 1 reveal a high dielectric constant (εr ~ 80) and low dielectric loss (tan δ ~ 0.03), which suggests that it could be a useful material for high density data storage. Photoluminescence studies show that complex 1 exhibits emission peaks at around 392 nm in the solid state at room temperature.

Graphical abstract: A novel 3D 10-fold interpenetrated homochiral coordination polymer: large spontaneous polarization, dielectric loss and emission studies
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